Cas no 2580094-83-1 ((1R)-1-{5-4-(trifluoromethyl)phenyl-1H-1,2,4-triazol-3-yl}ethan-1-amine hydrochloride)

• Product Name: (1R)-1-{5-4-(trifluoromethyl)phenyl-1H-1,2,4-triazol-3-yl}ethan-1-amine hydrochloride
• CAS No: 2580094-83-1
• MF: C₁₁H₁₂ClF₃N₄
• MW: 292.687991142273
• MDL: MFCD33020864
• CID: 5360089
• PubChem ID: 155859091
• Update Time: 2025-06-12

(1R)-1-{5-4-(trifluoromethyl)phenyl-1H-1,2,4-triazol-3-yl}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-[3-[4-(Trifluoromethyl)phenyl]-1H-1,2,4-triazol-5-yl]ethanamine;hydrochloride
• Z4884109710
• (1R)-1-{5-[4-(trifluoromethyl)phenyl]-1H-1,2,4-triazol-3-yl}ethan-1-amine hydrochloride
• (1R)-1-{5-4-(trifluoromethyl)phenyl-1H-1,2,4-triazol-3-yl}ethan-1-amine hydrochloride

• MDL： MFCD33020864
• Inchi： 1S/C11H11F3N4.ClH/c1-6(15)9-16-10(18-17-9)7-2-4-8(5-3-7)11(12,13)14;/h2-6H,15H2,1H3,(H,16,17,18);1H/t6-;/m1./s1
• InChI Key： IXDHSISHMMDIRB-FYZOBXCZSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)C1=NNC([C@@H](C)N)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 276
• Topological Polar Surface Area: 67.6

Additional information on (1R)-1-{5-4-(trifluoromethyl)phenyl-1H-1,2,4-triazol-3-yl}ethan-1-amine hydrochloride

Introduction to (1R)-1-{5-4-(trifluoromethyl)phenyl-1H-1,2,4-triazol-3-yl}ethan-1-amine hydrochloride (CAS No. 2580094-83-1)

(1R)-1-{5-4-(trifluoromethyl)phenyl-1H-1,2,4-triazol-3-yl}ethan-1-amine hydrochloride (CAS No. 2580094-83-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles and is characterized by its unique structural features, including a trifluoromethyl group and an amine moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The chemical structure of (1R)-1-{5-4-(trifluoromethyl)phenyl-1H-1,2,4-triazol-3-yl}ethan-1-amine hydrochloride is composed of a chiral center at the carbon atom adjacent to the amine group, which is crucial for its biological activity. The enantiomeric purity of this compound is essential for its efficacy and safety in pharmaceutical applications. Recent advancements in chiral synthesis techniques have enabled the efficient production of this compound with high enantiomeric excess, ensuring its suitability for clinical trials and drug development.

One of the key areas of research involving (1R)-1-{5-4-(trifluoromethyl)phenyl-1H-1,2,4-triazol-3-yl}ethan-1-amine hydrochloride is its potential as an antifungal agent. Triazoles are well-known for their antifungal properties, and the introduction of a trifluoromethyl group has been shown to enhance their activity against various fungal pathogens. Studies have demonstrated that this compound exhibits potent antifungal activity against Candida species, Aspergillus species, and other clinically relevant fungi. The mechanism of action involves the inhibition of ergosterol biosynthesis, a critical pathway in fungal cell membrane integrity.

In addition to its antifungal properties, (1R)-1-{5-4-(trifluoromethyl)phenyl-1H-1,2,4-triazol-3-yl}ethan-1-amine hydrochloride has also shown promise as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism underlying its anticancer activity is thought to involve the modulation of signaling pathways associated with cell proliferation and survival. Further research is ongoing to elucidate the specific molecular targets and pathways involved.

The pharmacokinetic properties of (1R)-1-{5-4-(trifluoromethyl)phenyl-1H-1,2,4-triazol-3-yl}ethan-1-amine hydrochloride have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Additionally, the compound has shown low toxicity in preclinical safety studies, further supporting its development as a therapeutic agent.

The clinical development of (1R)-1-{5-4-(trifluoromethyl)phenyl-1H-1,2,4-triazol-3-yl}ethan-1-amine hydrochloride is currently underway. Phase I clinical trials have been completed with promising results, demonstrating the safety and tolerability of the compound in healthy volunteers. Phase II trials are currently being conducted to evaluate its efficacy in treating specific fungal infections and cancer types. These trials are designed to provide robust data on the therapeutic potential of this compound and to guide its further development.

Recent advancements in computational chemistry and molecular modeling have also contributed to our understanding of the structure-function relationships of (1R)-1-{5-4-(trifluoromethyl)phenyl-HH-,2,-triazol--3--yl}ethan--amine hydrochloride. These tools have enabled researchers to predict the binding modes and interactions of this compound with its target proteins at an atomic level. This information is invaluable for optimizing the design of more potent and selective derivatives with improved pharmacological properties.

In conclusion, (1R)-{-{5--(trifluoromethyl)phenyl-H-,2,-triazol--3--yl}ethan--amine hydrochloride (CAS No. 2580094--83--) represents a promising lead compound in the development of novel antifungal and anticancer agents. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. Ongoing studies aim to fully characterize its therapeutic potential and to advance it towards regulatory approval as a new drug entity.